1-(3-Hydroxyquinolin-6-yl)ethanone
Overview
Description
1-(3-Hydroxyquinolin-6-yl)ethanone is a chemical compound with the molecular formula C11H9NO2 . It is used for research purposes and is not intended for human or veterinary use.
Synthesis Analysis
The synthesis of quinoline derivatives, such as 1-(3-Hydroxyquinolin-6-yl)ethanone, has been the subject of numerous studies due to their versatile applications in the fields of industrial and synthetic organic chemistry . Various synthesis protocols have been reported, including transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, and ultrasound irradiation reactions .Molecular Structure Analysis
The molecular structure of 1-(3-Hydroxyquinolin-6-yl)ethanone consists of a quinoline ring attached to an ethanone group. The quinoline ring is a heterocyclic aromatic compound with a benzene ring fused with a pyridine moiety .Chemical Reactions Analysis
Quinoline derivatives, including 1-(3-Hydroxyquinolin-6-yl)ethanone, are known to undergo various chemical reactions. For instance, they can be synthesized through the condensation of primary aryl amines with a 1,3-diketone or β-keto-aldehyde or 1,3-dialdehyde .Scientific Research Applications
Antimicrobial Activity
Many derivatives of this class of compounds have occupied a unique place in medicinal and biological chemistry due to their diverse pharmacological activities such as antimicrobial . They have been found to exhibit high antifungal, antibacterial, and antioxidant activities .
Antitubercular Activity
The derivatives of 1-(3-Hydroxyquinolin-6-yl)ethanone have shown significant antitubercular activity . This makes them a potential candidate for the development of new antitubercular drugs .
Anticancer Activity
These compounds have also been found to exhibit anticancer activity . This suggests that they could be used in the development of new anticancer therapies .
Antimalarial Activity
1-(3-Hydroxyquinolin-6-yl)ethanone and its derivatives have shown antimalarial activity . This makes them a potential candidate for the development of new antimalarial drugs .
Neurological Disorders
Quinoline derivatives have been found to act as selective glycine site antagonists related to many nervous system diseases, including stroke, Parkinson disease, and Alzheimer disease .
Antibiotics
An important class of broad-spectrum antibiotics is based on quinolone structures . This suggests that 1-(3-Hydroxyquinolin-6-yl)ethanone and its derivatives could be used in the development of new antibiotics .
Future Directions
Quinoline derivatives, including 1-(3-Hydroxyquinolin-6-yl)ethanone, have potential applications in various fields, including medicinal chemistry . Future research could focus on developing new synthesis methods, exploring their biological activities, and investigating their potential applications in drug discovery .
properties
IUPAC Name |
1-(3-hydroxyquinolin-6-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-7(13)8-2-3-11-9(4-8)5-10(14)6-12-11/h2-6,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHHCUXYLECTEIN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=CC(=CN=C2C=C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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